3-Cyclopropoxy-5-nitropicolinaldehyde

• Molecular Formula: C9H8N2O4
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-nitropyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8N2O4/c12-5-8-9(15-7-1-2-7)3-6(4-10-8)11(13)14/h3-5,7H,1-2H2
• InChI Key: JMLPXIBXAQFMRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)[N+](=O)[O-])C=O

Description

3-Cyclopropoxy-5-nitropicolinaldehyde is a nitro-substituted pyridine derivative characterized by a cyclopropoxy group at position 3 and a nitro group at position 5 on the pyridine ring, with an aldehyde functional group at position 2. This compound combines electron-withdrawing (nitro, aldehyde) and sterically constrained (cyclopropoxy) substituents, which influence its reactivity, stability, and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nitration of 3-cyclopropoxypicolinaldehyde using nitric acid and sulfuric acid under controlled conditions to introduce the nitro group at the 5-position .

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-5-nitropicolinaldehyde are not well-documented in the literature. scalable synthesis would likely involve optimization of the nitration process and purification steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-nitropicolinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reductants like tin(II) chloride.

Substitution: The nitro group can participate in nucleophilic aromatic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas with palladium on carbon, tin(II) chloride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: 3-Cyclopropoxy-5-nitropicolinic acid.

Reduction: 3-Cyclopropoxy-5-aminopicolinaldehyde.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-nitropicolinaldehyde has several applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the study of reaction mechanisms.

Biology: Its derivatives may be explored for potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It may be used in the development of novel materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-nitropicolinaldehyde depends on its specific application. For example, if used as an antimicrobial agent, it may exert its effects by interacting with bacterial cell membranes or enzymes, disrupting their function. The nitro group can undergo reduction within bacterial cells, leading to the formation of reactive intermediates that damage cellular components .

Comparison with Similar Compounds

The following analysis compares 3-Cyclopropoxy-5-nitropicolinaldehyde with analogous nitro-pyridine compounds, focusing on substituent effects, physical properties, and reactivity. Data from synthesized analogs in the literature are extrapolated to infer trends .

Structural and Electronic Comparisons

• 3-Nitro-6-phenyl-5-(2-pyridyl)-2-pyridone (5a): This compound features a pyridone ring (electron-deficient due to the keto group) and a nitro group at position 3. The absence of an aldehyde group reduces its electrophilicity compared to 3-Cyclopropoxy-5-nitropicolinaldehyde.

• 2-Ethoxy-5-(3-methyl-5-isoxazolyl)-3-nitro-6-phenylpyridine (6c) :
  The ethoxy group in 6c is less strained than the cyclopropoxy group, leading to higher conformational flexibility. However, the cyclopropoxy group’s electron-donating character (via oxygen lone pairs) may slightly offset the nitro group’s electron-withdrawing effects, altering reactivity in nucleophilic substitutions .

• 3-Nitro-6-phenyl-5-(2-thiazolinyl)-2-pyridone (5b) :
  The thiazolinyl group in 5b introduces sulfur-based resonance effects, which differ from the cyclopropoxy group’s inductive effects. This results in distinct electronic environments for the nitro group, affecting redox behavior and stability under acidic conditions .

Physical Properties

Key physical data from analogs (Table 1) highlight substituent-driven trends:

Compound	Melting Point (°C)	IR (C=O stretch, cm⁻¹)	NMR δ (aldehyde proton, ppm)	Yield (%)
3-Cyclopropoxy-5-nitropicolinaldehyde	Inferred: 160–165	Inferred: ~1700	Inferred: 9.8–10.2	N/A
5a	198–200	1680	N/A (pyridone)	75
6c	122–124	N/A (no carbonyl)	N/A	20
5b	210–212	1675	N/A (pyridone)	68

Key Observations :

• The aldehyde group in the target compound likely reduces its melting point compared to pyridone derivatives (e.g., 5a, 5b) due to decreased crystallinity.
• The IR carbonyl stretch for the aldehyde (~1700 cm⁻¹) is higher than pyridone C=O stretches (1675–1680 cm⁻¹), reflecting stronger polarization in the aldehyde group .

Reactivity and Stability

• Nucleophilic Substitution : The cyclopropoxy group’s steric bulk may hinder substitutions at position 3 compared to ethoxy analogs (e.g., 6c). However, the aldehyde at position 2 could activate the ring toward electrophilic attacks at positions 4 or 5.
• Redox Behavior : The nitro group’s electron-withdrawing effect is amplified by the aldehyde, making the compound more susceptible to reduction than 5a or 5b, where pyridone groups moderate electron density .